Cas no 2166118-43-8 ((6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product Name: (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 2166118-43-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD31695796
• CID: 5106097
• PubChem ID: 134830416
• Update Time: 2026-03-03

(6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid
• MFCD31695796
• AS-84472
• CS-0184545
• SCHEMBL25414095
• P18889
• (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylicacid
• 2166118-43-8

• MDL： MFCD31695796
• Inchi： 1S/C7H9NO3/c9-5(10)4-3-7(1-2-7)6(11)8-4/h4H,1-3H2,(H,8,11)(H,9,10)/t4-/m1/s1
• InChI Key： LFYFIPUSMXSACI-SCSAIBSYSA-N
• SMILES： C1C2(C[C@H](C(O)=O)NC2=O)C1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid

Introduction to (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 2166118-43-8)

(6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 2166118-43-8) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a carboxylic acid group, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The spirocyclic nature of (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid is a key feature that contributes to its unique chemical and biological properties. Spirocyclic compounds are known for their rigidity and conformational stability, which can enhance their pharmacological activity and reduce metabolic degradation. The presence of the carboxylic acid group further adds to its versatility, as it can participate in various chemical reactions and interactions, such as hydrogen bonding and salt formation.

Recent studies have highlighted the potential of (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound's spirocyclic structure plays a crucial role in its ability to modulate these inflammatory pathways effectively.

In addition to its anti-inflammatory properties, (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. A study conducted at the University of California, San Francisco, investigated the compound's ability to protect neuronal cells from oxidative stress and apoptosis. The results indicated that the compound significantly reduced oxidative damage and improved cell viability, suggesting its potential as a neuroprotective agent.

The synthesis of (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid has been optimized through various synthetic routes, each with its own advantages and challenges. One notable approach involves the use of a Pd-catalyzed coupling reaction followed by ring-closing metathesis (RCM) to form the spirocyclic core. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production in industrial settings.

The pharmacokinetic properties of (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid have also been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Additionally, its low toxicity and high stability make it an attractive candidate for further clinical development.

In preclinical studies, (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid has demonstrated promising results in animal models of various diseases. For example, in a mouse model of multiple sclerosis (MS), the compound significantly reduced inflammation and demyelination, leading to improved motor function and cognitive performance. These findings suggest that the compound could be a valuable therapeutic option for MS patients.

The potential applications of (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid extend beyond traditional pharmaceuticals. In the field of materials science, researchers have explored its use as a building block for designing novel polymers with unique properties. The spirocyclic structure provides rigidity and stability to polymer chains, which can enhance their mechanical strength and thermal stability.

In conclusion, (6R)-4-oxo-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 2166118-43-8) is a versatile and promising compound with a wide range of potential applications in medicine and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.